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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679

An In-depth Examination of its Physicochemical Properties and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Amino-4-chlorobenzonitrile is a substituted aromatic nitrile that holds potential as a
versatile building block in medicinal chemistry and materials science. Its unique trifunctional
substitution pattern, featuring an amino group, a chloro atom, and a nitrile moiety on a benzene
ring, offers multiple avenues for synthetic modification. This technical guide provides a
comprehensive overview of the known physical and chemical properties of 3-Amino-4-
chlorobenzonitrile, alongside a detailed, plausible experimental protocol for its synthesis. The
document also explores its anticipated spectral characteristics and chemical reactivity,
providing a valuable resource for researchers interested in utilizing this compound in their work.
While direct evidence of its involvement in specific signaling pathways is not yet prevalent in
published literature, its structural motifs suggest potential for investigation in drug discovery,
particularly in the development of kinase inhibitors and other therapeutic agents.

Physicochemical Properties

The fundamental physical and chemical properties of 3-Amino-4-chlorobenzonitrile are
summarized below. These properties are essential for its handling, storage, and application in
synthetic chemistry.
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Table 1: Physical and Chemical Properties of 3-Amino-4-

chlorobenzonitrile
Property Value Reference(s)
CAS Number 53312-79-1
Molecular Formula C7HsCIN2 [1]
Molecular Weight 152.58 g/mol [1]

Solid, powder to crystal. Light
Appearance [2]
yellow to yellow to orange.

Melting Point 87-91 °C
Boiling Point 292.0 £ 20.0 °C (Predicted)
Solubility Soluble in Methanol.

) Commercially available in
Purity - [1][2]
96%, 97%, and 98% purities.

Synonyms 2-Chloro-5-cyanoaniline [1]

Synthesis and Experimental Protocols

While a specific synthetic protocol is cited in the literature (Tetrahedron Letters, 1995, 36,
9305), the detailed experimental procedure is not readily available in the public domain.
However, a plausible and efficient synthesis can be devised based on the reduction of a nitro
precursor. The following protocol outlines a standard laboratory procedure for the synthesis of
3-Amino-4-chlorobenzonitrile from 4-Chloro-3-nitrobenzonitrile.

Synthesis of 3-Amino-4-chlorobenzonitrile from 4-
Chloro-3-nitrobenzonitrile

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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